1,1-Bis(bromomethyl)-3,3-dimethoxycyclobutane
Description
1,1-Bis(bromomethyl)-3,3-dimethoxycyclobutane is a chemical compound characterized by the presence of two bromomethyl groups and two methoxy groups attached to a cyclobutane ring
Preparation Methods
Synthetic Routes and Reaction Conditions: The synthesis of 1,1-Bis(bromomethyl)-3,3-dimethoxycyclobutane typically involves the reaction of cyclobutane derivatives with brominating agents. One common method includes the bromination of 3,3-dimethoxycyclobutane using N-bromosuccinimide (NBS) in the presence of a radical initiator such as benzoyl peroxide. The reaction is carried out under controlled conditions to ensure selective bromination at the desired positions.
Industrial Production Methods: Industrial production of this compound may involve large-scale bromination processes using similar reagents and conditions as described above. The process is optimized for high yield and purity, with careful control of reaction parameters to minimize by-products
Properties
Molecular Formula |
C8H14Br2O2 |
|---|---|
Molecular Weight |
302.00 g/mol |
IUPAC Name |
1,1-bis(bromomethyl)-3,3-dimethoxycyclobutane |
InChI |
InChI=1S/C8H14Br2O2/c1-11-8(12-2)3-7(4-8,5-9)6-10/h3-6H2,1-2H3 |
InChI Key |
DZRGZETXDZOGDM-UHFFFAOYSA-N |
Canonical SMILES |
COC1(CC(C1)(CBr)CBr)OC |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![N-(quinolin-5-yl)benzo[d]thiazole-6-carboxamide](/img/structure/B14866788.png)
![2-(Chloromethyl)-5-(trifluoromethyl)-3H-imidazo[4,5-B]pyridine](/img/structure/B14866812.png)
![3-(2-Aminoethyl)-5-[(3,4,5-trimethoxyphenyl)methylidene]-1,3-thiazolidine-2,4-dione hydrochloride](/img/structure/B14866826.png)
